Cas no 140425-59-8 (Benzoic acid, 2-[(2-nitrophenyl)thio]-, ethyl ester)

Benzoic acid, 2-[(2-nitrophenyl)thio]-, ethyl ester structure
140425-59-8 structure
Product Name:Benzoic acid, 2-[(2-nitrophenyl)thio]-, ethyl ester
CAS No:140425-59-8
MF:C15H13NO4S
MW:303.33302283287
CID:1293009
Update Time:2024-08-04

Benzoic acid, 2-[(2-nitrophenyl)thio]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-[(2-nitrophenyl)thio]-, ethyl ester
    • Inchi: 1S/C15H13NO4S/c1-2-20-15(17)11-7-3-5-9-13(11)21-14-10-6-4-8-12(14)16(18)19/h3-10H,2H2,1H3
    • InChI Key: JRJXAFQSKVUDGS-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)C1=CC=CC=C1SC1=CC=CC=C1[N+]([O-])=O

Computed Properties

  • Exact Mass: 303.05659

Experimental Properties

  • Density: 1.33±0.1 g/cm3(Predicted)
  • Boiling Point: 402.4±30.0 °C(Predicted)
  • PSA: 69.44
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